1-(2,6-Dimethylphenyl-amino)-2-amino-propane

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 1-N-(2,6-dimethylphenyl)propane-1,2-diamine
• InChI: InChI=1S/C11H18N2/c1-8-5-4-6-9(2)11(8)13-7-10(3)12/h4-6,10,13H,7,12H2,1-3H3
• InChI Key: WEDCGQFBNIAIFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NCC(C)N

Description

1-(2,6-Dimethylphenyl-amino)-2-amino-propane is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.1 g (0.27 g-atom) of metallic sodium are added in small portions, within about 2 hours, to a stirred solution of 10.25 g (40 mmoles) of 1-[N-(2,6-dimethylphenyl)-methanesulfonamido]-2-amino-propane in 200 ml of primary n-amyl-alcohol at 130°-135° C., and then the mixture is stirred at the same temperature for 15 minutes. The mixture is cooled, 10 ml of methanol are added dropwise, thereafter it is washed eight times with 50 ml of water, each, dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure. The oily residue, weighing 6.62 g (yield: 93%), is distilled under reduced pressure. 5.6 g of pure 1-(2,6-dimethylphenyl-amino)-2-amino-propane are obtained; b.p.: 105°-107° C/80 Pa. Yield: 78.5%.